4-[(6-Bromo-1,3-benzodioxole-5-carbonyl)amino]cyclohexane-1-carboxylic acid
Catalog No.
S7547038
CAS No.
M.F
C15H16BrNO5
M. Wt
370.19 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
4-[(6-Bromo-1,3-benzodioxole-5-carbonyl)amino]cyclohexane-1-carboxylic acid
IUPAC Name
4-[(6-bromo-1,3-benzodioxole-5-carbonyl)amino]cyclohexane-1-carboxylic acid
Molecular Formula
C15H16BrNO5
Molecular Weight
370.19 g/mol
InChI
InChI=1S/C15H16BrNO5/c16-11-6-13-12(21-7-22-13)5-10(11)14(18)17-9-3-1-8(2-4-9)15(19)20/h5-6,8-9H,1-4,7H2,(H,17,18)(H,19,20)
InChI Key
WCZCARBKWCYHRS-UHFFFAOYSA-N
SMILES
C1CC(CCC1C(=O)O)NC(=O)C2=CC3=C(C=C2Br)OCO3
Canonical SMILES
C1CC(CCC1C(=O)O)NC(=O)C2=CC3=C(C=C2Br)OCO3
XLogP3
2.5
Hydrogen Bond Acceptor Count
5
Hydrogen Bond Donor Count
2
Exact Mass
369.02119 g/mol
Monoisotopic Mass
369.02119 g/mol
Heavy Atom Count
22
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